Cas no 2172606-09-4 (1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172606-09-4
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 6023326
• PubChem ID: 165834026
• Update Time: 2025-07-20

1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 2172606-09-4
• EN300-1627723

• Inchi： 1S/C10H11N5O2/c1-5-4-8(9(16)17)14-15(5)10-12-6(2)11-7(3)13-10/h4H,1-3H3,(H,16,17)
• InChI Key： OVDXFVBQKBYQPA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C2N=C(C)N=C(C)N=2)N=1)=O

Computed Properties

• Exact Mass: 233.09127461g/mol
• Monoisotopic Mass: 233.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.8Ų

Additional information on 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172606-09-4)

1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2172606-09-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule combines a dimethyltriazine core with a pyrazole moiety, linked through a carboxylic acid functional group. The structural arrangement of this compound imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The dimethyltriazin-2-yl substituent in the molecular structure contributes to the compound's stability and reactivity, enabling its use in various synthetic pathways. The presence of the methyl group at the 5-position of the pyrazole ring further influences its electronic and steric properties, making it a versatile scaffold for drug design. The carboxylic acid functionality at the 3-position provides opportunities for further derivatization, allowing chemists to modify its solubility, bioavailability, and pharmacological activity.

In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of biologically active molecules, particularly those targeting inflammatory and immunomodulatory pathways. The pyrazole moiety is well-documented for its pharmacological significance, with numerous derivatives exhibiting anti-inflammatory, antiviral, and anticancer properties. The integration of the dimethyltriazine unit enhances these properties by providing additional binding sites and improving metabolic stability.

One of the most compelling aspects of 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid is its utility in designing molecules that interact with biological targets with high specificity. The triazine ring is known to exhibit strong binding affinity to certain enzymes and receptors, making it an attractive component in drug discovery campaigns. For instance, studies have shown that derivatives of this compound can modulate the activity of enzymes involved in signal transduction pathways, which are crucial for regulating cellular processes such as proliferation and differentiation.

Moreover, the carboxylic acid group allows for salt formation, which can enhance the pharmacokinetic profile of derived compounds. Salts can improve solubility and dissolution rates, critical factors for oral bioavailability. This property has been exploited in the development of prodrugs and formulations designed for targeted delivery systems. The versatility of 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid as a building block has led to its incorporation into numerous synthetic strategies aimed at creating novel therapeutics.

Recent advancements in computational chemistry have further highlighted the potential of this compound. Molecular modeling studies indicate that modifications to the pyrazole ring can fine-tune interactions with biological targets, offering a rational approach to optimizing drug-like properties. These computational insights have guided experimental efforts to synthesize analogs with enhanced efficacy and reduced toxicity. The integration of experimental data with computational predictions has accelerated the discovery process significantly.

The synthesis of 1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid itself presents an interesting challenge due to its complex heterocyclic structure. However, modern synthetic methodologies have made it more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have streamlined the process, enabling researchers to produce this compound in high yields under mild conditions. These advancements have not only facilitated academic research but also opened doors for industrial applications.

In conclusion,1-(dimethyl-1,3,5-triazin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172606-09-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and functional versatility make it an invaluable asset in drug discovery programs targeting various diseases. As research continues to uncover new applications for this compound, dimethyltriazine derivatives will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.